Cas no 113311-66-3 (ethyl 7-ethyl-3-formyl-1-benzofuran-2-carboxylate)

• Product name: ethyl 7-ethyl-3-formyl-1-benzofuran-2-carboxylate
• CAS No: 113311-66-3
• MF: C₁₄H₁₄O₄
• MW: 246.259
• CID: 2610422
• PubChem ID: 13793821

ethyl 7-ethyl-3-formyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-ethyl-3-formyl-1-benzofuran-2-carboxylate
• 2-carbethoxy-3-formyl-7-ethylbenzofuran
• DTXCID70500406
• Ethyl 7-ethyl-3-formyl-1-benzofuran-2-carboxylate
• DTXSID60549622
• 113311-66-3

• Inchi： InChI=1S/C14H14O4/c1-3-9-6-5-7-10-11(8-15)13(18-12(9)10)14(16)17-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： BFRLIBJQUBRFSG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.08920892Da
• Monoisotopic Mass: 246.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.5Ų